Cas no 2228934-89-0 (3-amino-1-(2,3,4-trihydroxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(2,3,4-trihydroxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2228934-89-0
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 6085927
• PubChem ID: 165661599
• Update Time: 2025-05-19

3-amino-1-(2,3,4-trihydroxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,3,4-trihydroxyphenyl)cyclobutane-1-carboxylic acid
• EN300-1806902
• 2228934-89-0

• Inchi： 1S/C11H13NO5/c12-5-3-11(4-5,10(16)17)6-1-2-7(13)9(15)8(6)14/h1-2,5,13-15H,3-4,12H2,(H,16,17)
• InChI Key： XDTZOUUYYQYXIT-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=C(C=2O)O)O)CC(C1)N)=O

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 124Ų

Additional information on 3-amino-1-(2,3,4-trihydroxyphenyl)cyclobutane-1-carboxylic acid

Introduction to 3-amino-1-(2,3,4-trihydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2228934-89-0)

3-amino-1-(2,3,4-trihydroxyphenyl)cyclobutane-1-carboxylic acid, identified by the chemical compound identifier CAS No. 2228934-89-0, is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with an amino group and a trihydroxyphenyl moiety. The presence of multiple functional groups in its structure imparts unique chemical reactivity and biological potential, making it a subject of extensive research in drug discovery and molecular medicine.

The trihydroxyphenyl substituent, specifically positioned at the 2,3,4 positions of the aromatic ring, introduces hydroxyl groups that can participate in various hydrogen bonding interactions. This feature is particularly relevant in the design of molecules targeting biological systems where hydrogen bonding plays a crucial role in molecular recognition. The cyclobutane ring itself contributes to the rigidity of the molecule, which can be advantageous in terms of binding affinity and specificity when interacting with biological targets such as enzymes or receptors.

In recent years, there has been growing interest in the development of novel scaffolds for therapeutic agents. The cyclobutane core is known for its ability to adopt a stable chair conformation, which can be exploited to optimize pharmacokinetic properties such as solubility and metabolic stability. The combination of an amino group and a trihydroxyphenyl substituent on a cyclobutane ring creates a multifunctional platform that can be further modified to achieve desired biological activities.

One of the most compelling aspects of 3-amino-1-(2,3,4-trihydroxyphenyl)cyclobutane-1-carboxylic acid is its potential as a building block for more complex drug candidates. The presence of both an amino group and hydroxyl groups provides multiple sites for chemical modification, allowing researchers to tailor the molecule's properties for specific therapeutic applications. For instance, the amino group can be acylated or alkylated to introduce additional functionality, while the hydroxyl groups can be used to form esters or ethers, further expanding the structural diversity of derivatives.

Recent studies have highlighted the importance of polyhydroxyaromatic moieties in medicinal chemistry due to their ability to enhance binding interactions with biological targets. The trihydroxyphenyl group in this compound is particularly noteworthy as it can engage in multiple hydrogen bonding interactions with polar residues in protein binding pockets. This feature has been leveraged in the design of molecules targeting enzymes involved in inflammatory pathways and metabolic disorders.

The synthesis of 3-amino-1-(2,3,4-trihydroxyphenyl)cyclobutane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the cyclobutane ring requires careful consideration of reaction conditions to ensure high yield and selectivity. Additionally, the introduction of the trihydroxyphenyl substituent necessitates precise control over regioselectivity to avoid unwanted side reactions. Despite these challenges, advances in synthetic methodology have made it increasingly feasible to access complex molecules like this one with high precision.

In terms of biological activity, preliminary studies suggest that derivatives of 3-amino-1-(2,3,4-trihydroxyphenyl)cyclobutane-1-carboxylic acid may exhibit promising properties as modulators of enzyme activity. The combination of structural features such as the cyclobutane core and hydroxylated aromatic ring suggests potential interactions with targets involved in cancer metabolism and inflammation. Further investigation into its pharmacological profile is warranted to fully elucidate its therapeutic potential.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by computational modeling and experimental data. The versatility of 3-amino-1-(2,3,4-trihydroxyphenyl)cyclobutane-1-carboxylic acid as a scaffold makes it an attractive candidate for such optimization campaigns. By systematically varying functional groups or introducing additional structural motifs, researchers can explore a wide range of biological activities and identify lead compounds with optimized pharmacokinetic profiles.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that target them effectively. Compounds like 3-amino-1-(2,3,4-trihydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2228934-89-0) represent an important step forward in this direction by providing innovative scaffolds for drug discovery efforts. Their unique structural features offer opportunities to develop next-generation therapeutics with improved efficacy and reduced side effects compared to existing treatments.

In conclusion,3-amino-1-(2,3,4-trihydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2228934-89-0) is a structurally intriguing molecule with significant potential in pharmaceutical research and development. Its combination of functional groups makes it a versatile scaffold for designing novel therapeutic agents targeting various diseases. With continued advancements in synthetic chemistry and computational biology, this compound holds promise as an important contributor to future medical breakthroughs.